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Compound of Interest

Compound Name: 8-Ethylthiocaffeine

Cat. No.: B13760559 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 8-Ethylthiocaffeine, a derivative of caffeine. While a specific Safety Data Sheet

(SDS) for 8-Ethylthiocaffeine is not readily available, the following procedures are based on

best practices for handling caffeine and its derivatives, prioritizing safety and regulatory

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 8-Ethylthiocaffeine with

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other protective garments.

Ensure that all handling of 8-Ethylthiocaffeine, especially in powdered form, is conducted in a

well-ventilated area, preferably within a fume hood, to avoid inhalation of dust particles.

Quantitative Data Summary
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In the absence of specific data for 8-Ethylthiocaffeine, the following table summarizes key

toxicological and ecotoxicological data for the parent compound, caffeine. This information

should be used as a conservative reference point for assessing the potential hazards of 8-
Ethylthiocaffeine.

Parameter Value (for Caffeine) Species Reference

Acute Toxicity (Oral

LD50)
367.7 mg/kg Rat [1]

Acute Toxicity (Dermal

LD50)
>2,000 mg/kg Rat [1]

Aquatic Toxicity

(LC50)
87 mg/L (96 h)

Leuciscus idus

(Golden orfe)
[1][2][3]

Aquatic Toxicity

(EC50)
182 mg/L (48 h)

Daphnia magna

(Water flea)
[1][2][3]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. LC50 (Lethal Concentration, 50%) and EC50 (Effective Concentration, 50%) are

measures of toxicity in aquatic environments.

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 8-Ethylthiocaffeine is to treat it as a

hazardous chemical waste. Under no circumstances should it be disposed of down the drain or

in regular trash.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: 8-Ethylthiocaffeine".
Do not mix 8-Ethylthiocaffeine with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

2. Packaging:

Use a sealable, chemical-resistant container for waste collection.
Ensure the container is in good condition and compatible with the chemical.
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Keep the container closed except when adding waste.

3. Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.
Secondary containment (e.g., a larger, unbreakable container) is recommended to prevent
spills.

4. Professional Disposal:

Contact your institution's EHS office or a licensed professional waste disposal service to
arrange for pickup and disposal.[1][2][4]
It is the responsibility of the waste generator to properly characterize all waste materials
according to applicable regulatory entities.[1]
The recommended disposal method for caffeine and related compounds is often incineration
in a chemical incinerator equipped with an afterburner and scrubber.[2][4]

Experimental Workflow for Disposal Decision
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of 8-Ethylthiocaffeine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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